5-(chloromethyl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(chloromethyl)-3-(thian-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C8H11ClN2OS/c9-5-7-10-8(11-12-7)6-1-3-13-4-2-6/h6H,1-5H2
• InChI Key: WCNXWVBRLVWCOD-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1C2=NOC(=N2)CCl
• Molecular Formula: C8H11ClN2OS
• Molecular Weight: 218.70 g/mol

Description

Synthesis Analysis

The synthesis of 5-(chloromethyl)-3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazole and related compounds has been reported in the literature. The synthesis involves the preparation of novel thiazoles and selenazoles derived from dihydro-2H-thiopyran-4(3H)-one. The aim of the synthesis was to improve the biological properties of these compounds.

Scientific Research Applications

Synthesis and Biological Activity

• Glycogen Phosphorylase Inhibition : A study reported the synthesis of derivatives coupled with D-glucose, 1,3,4-oxadiazole, and 1,2,3-triazole for inhibiting glycogen phosphorylase. These compounds, including chloromethyl oxadiazole derivatives, showed inhibition constants in the upper micromolar range, highlighting their potential in glycogen storage disease treatment (Kun et al., 2011).

• Synthetic Applications : The chemical properties of 3-amino-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]furazan were studied, revealing its utility as a multifunctional synthon for synthesizing 1,2,5-oxadiazole derivatives. This research highlights the compound's versatility in chemical synthesis (Stepanov et al., 2019).

• Anticancer Activity : The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents has been reported. These compounds' anti-inflammatory and anticancer activities were investigated, showing moderate cytotoxicity against breast cancer cell lines, indicating the potential of oxadiazole derivatives in cancer therapy (Redda & Gangapuram, 2007).

Materials Science and Chemistry

• Photoluminescent Properties : A study on the synthesis, mesomorphic behavior, and photoluminescent property of new mesogens containing the 1,3,4-oxadiazole fluorophore highlighted their potential in creating materials with specific optical properties. These compounds displayed wide mesomorphic temperature ranges and strong fluorescence emission, suggesting applications in optoelectronic devices (Han et al., 2010).

• Corrosion Inhibition : The effect of substitution and temperature on the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles for mild steel in sulfuric acid was studied. These compounds showed significant corrosion inhibition efficiency, indicating their usefulness in protecting metals against corrosion in acidic environments (Ammal et al., 2018).